Cas no 1490196-24-1 (3-pentylazetidin-3-ol)

• Product Name: 3-pentylazetidin-3-ol
• CAS No: 1490196-24-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6388404
• PubChem ID: 65921079
• Update Time: 2025-05-18

3-pentylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-pentylazetidin-3-ol
• 3-Azetidinol, 3-pentyl-
• 1490196-24-1
• CS-0353617
• AKOS015262807
• EN300-1852924
• SCHEMBL7567388

• Inchi： 1S/C8H17NO/c1-2-3-4-5-8(10)6-9-7-8/h9-10H,2-7H2,1H3
• InChI Key： UGIFRDSNEPNVCI-UHFFFAOYSA-N
• SMILES： N1CC(CCCCC)(O)C1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 0.957±0.06 g/cm3(Predicted)
• Boiling Point: 233.2±15.0 °C(Predicted)
• pka: 14.71±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-pentylazetidin-3-ol

Comprehensive Analysis of 3-Pentylazetidin-3-ol (CAS No. 1490196-24-1): Properties, Applications, and Industry Insights

3-Pentylazetidin-3-ol (CAS No. 1490196-24-1) is a specialized organic compound belonging to the azetidine class, characterized by its unique structural framework combining a four-membered azetidine ring with a pentyl side chain and a hydroxyl group. This molecular configuration grants it distinct physicochemical properties, making it a compound of growing interest in pharmaceutical research, agrochemical development, and material science. The CAS number 1490196-24-1 serves as a critical identifier for researchers and regulatory bodies, ensuring precise classification in global chemical databases.

In recent years, the demand for 3-pentylazetidin-3-ol derivatives has surged due to their potential as intermediates in drug discovery. The compound’s azetidine ring is particularly noteworthy, as this motif is increasingly explored for its bioisosteric properties—a hot topic in medicinal chemistry. Researchers are investigating its role in improving metabolic stability and bioavailability of therapeutic candidates, aligning with trends in small-molecule drug design. Questions like "How does azetidine compare to pyrrolidine in drug development?" or "What are the synthetic routes for CAS 1490196-24-1?" frequently appear in academic forums, reflecting the compound’s relevance.

The synthesis of 3-pentylazetidin-3-ol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity—topics trending in green chemistry discussions. Environmental considerations are paramount; thus, methodologies minimizing hazardous byproducts (e.g., via catalytic hydrogenation) are prioritized. This aligns with industry searches for "sustainable synthesis of nitrogen heterocycles" or "eco-friendly azetidine production."

From an application standpoint, CAS 1490196-24-1 demonstrates versatility. In pharmaceuticals, its scaffold is leveraged to modulate receptor binding affinity, particularly in neurological and anti-inflammatory targets—a focus area given rising global health concerns. The pentylazetidin-3-ol moiety also shows promise in agrochemical formulations, where its structural rigidity may enhance pesticide durability. Such applications resonate with searches like "azetidine-based crop protection agents" or "novel heterocycles in agriculture."

Analytical characterization of 3-pentylazetidin-3-ol employs techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Data reproducibility is critical, as highlighted by frequent queries such as "reference NMR peaks for 1490196-24-1" or "HPLC methods for azetidine alcohols." Regulatory compliance further necessitates rigorous documentation, with CAS No. 1490196-24-1 appearing in safety data sheets (SDS) to ensure proper handling protocols.

Market trends indicate expanding R&D investments in azetidine chemistry, driven by its potential in next-generation therapeutics. Patent filings referencing 3-pentylazetidin-3-ol derivatives have increased, particularly in oncology and CNS disease areas—topics dominating biomedical conferences. Concurrently, computational tools like molecular docking are being used to predict the compound’s interactions, addressing search trends such as "in silico modeling of azetidine scaffolds."

In conclusion, 3-pentylazetidin-3-ol (CAS No. 1490196-24-1) represents a compelling case study in modern heterocyclic chemistry. Its multifaceted applications, coupled with evolving synthetic methodologies, position it as a valuable asset across industries. As research continues to unravel its potential, this compound will likely remain a focal point in scientific literature and industrial innovation.